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Nitrous acid (HONO), a crucial intermediate in atmospheric and biochemical nitrogen cycles,

exhibits a rich and complex photochemistry. Its ability to absorb ultraviolet radiation and

subsequently dissociate into reactive species, most notably the hydroxyl radical (•OH),

positions it as a key player in initiating oxidative chemical processes. This technical guide

provides a comprehensive overview of the core photochemical properties of nitrous acid, with

a focus on quantitative data, experimental methodologies, and reaction pathways relevant to

research and development in the chemical and life sciences.

Core Photochemical Properties
The photochemical behavior of nitrous acid is governed by its absorption of light, leading to

the breaking of the H-O or O-N bonds. The primary photochemical process in both the gas and

aqueous phases is the formation of a hydroxyl radical and a nitric oxide radical.

HONO + hν (λ < 400 nm) → •OH + •NO

This reaction is of significant interest due to the high reactivity of the hydroxyl radical, which

can initiate a cascade of secondary reactions.

Absorption Cross-Sections
The absorption of ultraviolet (UV) radiation by nitrous acid is wavelength-dependent. The UV

absorption spectrum of gaseous HONO features distinct vibrational bands in the 300-400 nm
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range.[1][2] Recent studies have highlighted discrepancies in previously published absorption

cross-sections, suggesting that historical data may have overestimated these values by 22-

34%.[2][3] Accurate absorption cross-section data is critical for precise measurements of

HONO concentrations and for calculating photolysis rates in various models.

Table 1: UV Absorption Cross-Sections of Gaseous Nitrous Acid (HONO)

Wavelength (nm)
Absorption Cross-Section
(x 10⁻²⁰ cm²/molecule)

Reference

340 - 380
Region of significant

absorption with distinct bands
[4]

360 - 390
Re-evaluated, lower values

than previously reported
[2][3]

365 Prominent absorption band [5]

371 Peak absorption [6]

372
Used for monitoring HONO

concentration
[1]

386, 371, 358, 347
New absorption peaks

observed in specific reactions
[1]

Note: The exact values of absorption cross-sections can be found in the cited literature. Recent

research suggests a systematic overestimation in historical data.[2][3]

Photolysis Quantum Yields
The quantum yield (Φ) of a photochemical reaction represents the efficiency of a specific

process per photon absorbed. For nitrous acid, the quantum yield for the production of

hydroxyl radicals is a key parameter. In the gas phase, the quantum yield for HONO photolysis

is considered to be close to unity.[5] In the aqueous phase, the quantum yield is influenced by

factors such as pH and temperature.[1][7]

Table 2: Photolysis Quantum Yields of Nitrous Acid (HONO) and Related Species
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Species Phase
Wavelength
(nm)

Quantum
Yield (Φ) for
•OH
production

Conditions/
Notes

Reference(s
)

HONO Gas 365 ± 5 0.92 ± 0.16

Recommend

ed value of

unity often

used.

[5]

HONO Aqueous 355 0.25 ± 0.03 - [8]

HONO Aqueous 274 K

~8 times

greater than

H₂ONO⁺

Temperature

dependent.
[1][7]

H₂ONO⁺ Aqueous 274 K -
Temperature

dependent.
[1][7]

NO₂⁻ Aqueous 355 0.036 - [1]

H₂ONO⁺ Aqueous 355 0.116 - [1]

HONO Aqueous 355 0.231 - [1]

HONO Aqueous 371.1, 354.6 ~0.02

Wavelength

and

temperature

dependent.

[6]

HONO Aqueous 337.1, 298.5 ~0.06

Wavelength

and

temperature

dependent.

[6]

Reaction Rate Constants
The photochemically generated radicals from nitrous acid photolysis readily react with other

molecules. The rate constants for these reactions are crucial for understanding the overall

chemical kinetics.
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Table 3: Selected Reaction Rate Constants Involving Nitrous Acid and its Photoproducts

Reactants Products Rate Constant Phase Reference(s)

•OH + HONO NO₂ + H₂O
3.76 x 10⁷

dm³/mol·s
Aqueous [8]

NO₂ + HONO
HNO₂–NO₂

adduct

Reversible

reaction
Aqueous [8]

HNO₂–NO₂

adduct
HNO₃ + NO

3.0 x 10³ s⁻¹

(decay)
Aqueous [8]

4-chlorobiphenyl

+ •OH

4-PCB-OH

adduct

(9.0 ± 1) x 10⁹

L/mol·s
Aqueous [1]

•OH + HO₂NO₂
OHHO₂NO₂

adduct

(1.58 ± 0.03) x

10⁹ L/mol·s
Aqueous [1]

Experimental Protocols
The study of nitrous acid photochemistry involves specialized experimental setups for its

generation, handling, and analysis due to its inherent instability.

Generation of Nitrous Acid
A common laboratory method for generating gaseous HONO is the reaction of a strong acid,

such as hydrochloric acid (HCl), with a nitrite salt, typically sodium nitrite (NaNO₂).[4][9]

NaNO₂(s) + HCl(g) → HONO(g) + NaCl(s)

For aqueous phase studies, nitrous acid is typically prepared in situ by acidifying a solution of

sodium nitrite.[10] The pH of the solution is critical as it determines the equilibrium between

HONO and the nitrite ion (NO₂⁻).[11]

Detection and Quantification
Several analytical techniques are employed to measure HONO concentrations and its

photolysis products:
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UV-Visible Spectroscopy: This method relies on the characteristic absorption bands of

HONO in the UV-visible region (around 340-380 nm) for quantification.[1][4] Differential

Optical Absorption Spectroscopy (DOAS) is a sensitive technique that utilizes the differential

absorption cross-sections.[4]

Fourier Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy can be used to measure

HONO by detecting its vibrational modes, such as the trans-ν₃ mode at 1263 cm⁻¹.[4]

Laser Flash Photolysis: This technique is used to study the kinetics of transient species. A

laser pulse initiates the photolysis of HONO, and the subsequent formation and decay of

radicals like •OH are monitored using time-resolved spectroscopy.[1][8]

Cavity-Enhanced Absorption Spectroscopy: Techniques like Incoherent Broadband Cavity-

Enhanced Absorption Spectroscopy (IBBCEAS) provide high sensitivity for measuring gas-

phase HONO concentrations.[2][12]

Chemical Derivatization and Chromatography: HONO and its products can be trapped by

reacting them with specific reagents to form stable derivatives, which are then analyzed

using techniques like ion chromatography.[12][13]

The following diagram illustrates a typical experimental workflow for studying the aqueous

phase photolysis of nitrous acid.
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A typical workflow for aqueous HONO photolysis experiments.

Signaling Pathways and Reaction Mechanisms
The photolysis of nitrous acid initiates a series of reactions that are fundamental to

atmospheric chemistry and have implications in biological systems.

Atmospheric Chemistry
In the troposphere, the photolysis of HONO is a primary source of hydroxyl radicals, especially

during the early morning hours.[6] These •OH radicals are highly reactive and drive the

oxidation of volatile organic compounds (VOCs) and other pollutants, contributing to the

formation of ozone and secondary organic aerosols.
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The following diagram illustrates the central role of HONO photolysis in atmospheric oxidative

chemistry.

Nitrous Acid
(HONO)
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(•OH)

Photolysis
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Role of HONO photolysis in the atmosphere.

Aqueous Phase Reactions
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In aqueous environments such as atmospheric water droplets or biological fluids, the

photochemistry of nitrous acid is more complex due to the presence of water and other

solutes. The primary photolysis still yields •OH and •NO. However, secondary reactions can

occur, including the reaction of •OH with HONO itself.[8] Furthermore, the photolysis of other

nitrogen-containing species, such as nitrates (NO₃⁻), can serve as a source of HONO.[13][14]

[15] The photolysis of particulate nitrate has been identified as a potentially significant, yet

uncertain, source of atmospheric HONO.[13][14]

Biochemical Implications
Nitrous acid is involved in various biochemical processes, including nitrogen metabolism.[16]

It can react with amines to form nitrosamines, a class of compounds known for their

carcinogenic potential.[10][16] The in situ generation of the reactive nitrosonium ion (⁺NO) from

nitrous acid is a key step in these reactions.[10] While the direct photochemical properties of

HONO in drug development are less explored, the generation of reactive nitrogen species

(RNS) and reactive oxygen species (ROS) from its photolysis could be relevant in

photodynamic therapy or in understanding the light-induced degradation of pharmaceuticals

containing nitro or amino functionalities.

The diagram below outlines the reaction of a primary amine with nitrous acid to form a

diazonium salt, a versatile intermediate in organic synthesis.

Sodium Nitrite
(NaNO₂)

Nitrous Acid
(HONO)

Protonation

Strong Acid
(e.g., HCl)

Nitrosonium Ion
(⁺NO)

Dehydration
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+ ⁺NO
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Dehydration
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Formation of diazonium salts from primary amines and nitrous acid.

Conclusion
The photochemical properties of nitrous acid are of fundamental importance in diverse

scientific fields. Its role as a primary source of hydroxyl radicals makes it a key initiator of

atmospheric oxidation. A thorough understanding of its absorption cross-sections, quantum

yields, and reaction kinetics is essential for accurate modeling of atmospheric processes and

for potential applications in controlled chemical synthesis and degradation studies. The

experimental protocols and reaction pathways detailed in this guide provide a solid foundation

for researchers and professionals working with this reactive nitrogen species. The ongoing

refinement of fundamental data, such as absorption cross-sections, will continue to improve our

understanding of the multifaceted role of nitrous acid in the environment and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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